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Cat. No.: S548218

Get Quote

Chemical & Biological Profile of Sardomozide
Dihydrochloride

The table below summarizes the core information about Sardomozide dihydrochloride gathered from the

search results.

Property Details

Synonyms CGP 48664A, SAM-486A, CGP-48664 [1] [2]

Target S-adenosylmethionine decarboxylase (SAMDC) [1] [3] [2]

Reported IC₅₀ 5 nM (from cell-based assays) [1] [3] [2]

Molecular
Weight

303.19 g/mol [1]

CAS Number 138794-73-7 [1] [2]

Biological
Activity

Potent, second-generation polyamine synthesis inhibitor. Preclinical data shows

antiproliferative activity and induction of proapoptotic proteins like p53 and Mdm2 in
sensitive cell lines [2].
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Experimental Considerations & Proposed Workflow

Since a direct protocol for your context is unavailable, the following workflow synthesizes information from

the search results to guide your experimental optimization. A key finding from recent research is that cells

with specific mutations, such as KRAS-G12D, can be particularly vulnerable to the inhibition of polyamine

biosynthesis, making them more sensitive to drugs like Sardomozide [4].

The diagram below outlines a logical flow for establishing and optimizing your assay.

Start: Plan Experiment

Cell Line Selection &
Validation

Prepare Stock Solution • Consider genetic background (e.g., KRAS status).
• Ensure robust cell growth.

Perform Dose-Response
• Solvent: DMSO or Water.

• Stock Concentration: e.g., 10 mM.
• Store at -20°C.

Assay SAMDC Activity • Suggested Range: 0.1 nM to 100 μM.
• Treatment Duration: e.g., 48 hours.

Analyze Data &
Determine IC₅₀

• Method: Measure downstream polyamine
levels (e.g., spermidine, spermine).
• Alternative: Use a functional cell

proliferation/viability assay.

• Plot % inhibition vs. log(concentration).
• Verify IC₅₀ is near reported 5 nM.
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Click to download full resolution via product page

Proposed Protocol for a Cell-Based Assay

You can adapt this general protocol based on the referenced studies [1] [2]:

Preparation of Stock Solution

Solvent: Dissolve Sardomozide dihydrochloride in DMSO or water. Supplier data indicates

solubility of up to 10 mg/mL (~32.98 mM) in DMSO and 3.85 mg/mL (~12.70 mM) in water
with warming [1] [2].

Storage: Aliquot and store the stock solution at -20°C in a sealed container protected from
moisture [1].

Cell Treatment

Seed your chosen B-ALL or other relevant cell line at an appropriate density.

Treat cells with a range of Sardomozide concentrations. One published study used a chronic
exposure model, starting at 0.1 μM and serially increasing concentrations over multiple

passages to establish resistant sublines [2]. For acute inhibition, a 48-hour treatment with 3
μM Sardomozide reduced intracellular SAMDC activity to 10% of control levels [1] [3]. A

suggested starting range for a dose-response curve is 0.1 nM to 100 μM.

Assaying Inhibition

Direct Enzymatic Activity: While historically measured with radioactive assays, a non-

radioactive spectrophotometric method (the AdoMetDC-PEPC-MDH assay) has been
described. This method couples the production of CO₂ by SAMDC to the oxidation of NADH,

which is measured by a decrease in absorbance at 340 nm [5].
Functional Readout: A more common and accessible approach is to measure a downstream

biological effect.
Cell Viability/Proliferation: Use assays like MTT, CellTiter-Glo, or simply monitor cell

counts. The core finding is that inhibition of SAMDC and the polyamine pathway should
lead to reduced cell proliferation, an effect potentially enhanced in KRAS-G12D mutant

cells [4].
Polyamine Levels: Confirm target engagement by measuring intracellular levels of

spermidine and spermine via HPLC or LC-MS, which should decrease upon successful
SAMDC inhibition.
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Frequently Asked Questions

What is the recommended solvent for preparing Sardomozide dihydrochloride stock solutions? DMSO

is the most commonly recommended solvent. You can prepare a 10 mM stock by dissolving the compound in

pure DMSO. For in vitro applications, this stock can then be diluted into aqueous cell culture media. The

final DMSO concentration in your assays should be kept low (typically ≤0.1%) to avoid solvent toxicity [1]

[2].

My cells are not responding to Sardomozide treatment. What could be wrong?

Verify Cell Line Sensitivity: Confirm that your cell model is dependent on the polyamine

biosynthesis pathway. Check for genetic backgrounds known to confer sensitivity, such as KRAS-
G12D mutations [4].

Check Compound Activity: Ensure the compound has been stored correctly and is not degraded.
Test a known sensitive cell line as a positive control if possible.

Optimize Treatment Duration: Polyamine depletion can take time. Extend the treatment period
beyond 48 hours, as some studies used chronic exposure over several cell passages [2].

Are there any stability concerns I should be aware of? The supplier recommends storing the powder at

-20°C under sealed and dry conditions. Once prepared, stock solutions in DMSO are typically stable for at

least one month at -20°C and for six months at -80°C. Avoid repeated freeze-thaw cycles [1] [2].

Key Limitations and Next Steps

Source of Information: Be aware that the quantitative data (IC₅₀, solubility) is primarily sourced from
commercial supplier documentation, which may not be independently validated for your specific

experimental system.
Lack of Direct Protocol: The search results do not contain a step-by-step, optimized protocol for a

specific cell-based assay.

To move forward, I suggest:

Consult Primary Literature: Search for research articles that specifically used Sardomozide (CGP

48664) in your disease model of interest (e.g., leukemia) to find validated protocols.
Empirical Optimization: Use the provided workflow and data as a starting point for your own dose-

response and time-course experiments to determine the optimal conditions for your specific research
context.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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